Cas no 946598-34-1 (ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate)

Ethyl 2-((1r,4r)-4-{(tert-Butoxy)carbonylamino}cyclohexyl)acetate is a chiral cyclohexyl derivative featuring a tert-butoxycarbonyl (Boc) protected amine group and an ethyl ester functionality. Its rigid cyclohexyl backbone enhances stereochemical stability, making it valuable for asymmetric synthesis and peptide coupling reactions. The Boc group offers selective deprotection under mild acidic conditions, enabling controlled functionalization. The ethyl ester provides versatility for further transformations, such as hydrolysis or reduction. This compound is particularly useful in medicinal chemistry and organic synthesis, where its well-defined stereochemistry and protective group strategy facilitate the construction of complex molecules with high precision. Suitable for use under inert conditions to preserve reactivity.
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate structure
946598-34-1 structure
Product Name:ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate
CAS No:946598-34-1
MF:C15H27NO4
MW:285.379184961319
MDL:MFCD20491405
CID:1056875
PubChem ID:66626875
Update Time:2025-11-07

ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl trans-2-[4-(Boc-amino)cyclohexyl]acetate
    • Ethyl [trans-4-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)cyclohe xyl]acetate
    • 2-[trans-4-(Boc-amino)cyclohexyl]acetic Acid Ethyl Ester
    • 2-[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic Acid Ethyl Ester
    • Ethyl 2-[trans-4-(Boc-amino)cyclohexyl]acetate
    • Ethyl 2-[4-(Boc-amino)cyclohexyl]acetate
    • Ethyl 2-(trans-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
    • Ethyl 2-(4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
    • GKBUJPUBSPCDGF-HAQNSBGRSA-N
    • BCP30608
    • 6816AJ
    • 6681AJ
    • TRA0052002
    • SY017226
    • SY016714
    • Ethyl2-[4-(Boc-amino)cyclohexyl]acetate
    • AX8268665
    • DB
    • [trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic acid ethyl ester
    • Ethyl 2-[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetate
    • trans-2-[4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic acid ethyl ester
    • 1262411-00-6
    • Ethyl2-(trans-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
    • TRANS-ETHYL 2-(4-((TERT-BUTOXYCARBONYL)AMINO)CYCLOHEXYL)ACETATE
    • F1913-4913
    • Ethyl trans-2-[4-(Boc-amino)cyclohexyl]acetate pound>>Ethyl 2-(trans-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
    • DB-370199
    • CS-0209616
    • MFCD20491405
    • 946598-34-1
    • E1387
    • Trans-(4-tert-Butoxycarbonylamino-cyclohexyl)-acetic acid ethyl ester
    • Cyclohexaneacetic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
    • ethyl 2-((1r,4r)-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
    • SCHEMBL227251
    • WMB59834
    • AS-66992
    • ETHYL 2-{4-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOHEXYL}ACETATE
    • AS-32519
    • MFCD18374999
    • Ethyl 2-[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetate, 98%
    • Trans (4-tert-Butoxycarbonylamino-cyclohexyl)-acetic acid ethyl ester
    • AKOS022184102
    • AKOS022184123
    • ethyl 2-[(1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexyl]acetate
    • CS-0008598
    • Ethyl 2-[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetate;[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic Acid Ethyl Ester;trans-2-[4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic Acid Ethyl Ester
    • ethyl 2-[(1r,4r)-4-[(tert-butoxycarbonyl)amino]cyclohexyl]acetate
    • ethyl 2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]acetate
    • DB-021394
    • SCHEMBL227250
    • Cyclohexaneacetic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, trans-
    • ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate
    • MDL: MFCD20491405
    • Inchi: 1S/C15H27NO4/c1-5-19-13(17)10-11-6-8-12(9-7-11)16-14(18)20-15(2,3)4/h11-12H,5-10H2,1-4H3,(H,16,18)/t11-,12-
    • InChI Key: GKBUJPUBSPCDGF-HAQNSBGRSA-N
    • SMILES: N([C@H]1CC[C@H](CC(=O)OCC)CC1)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 285.19400
  • Monoisotopic Mass: 285.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.599
  • XLogP3: 2.6

Experimental Properties

  • Melting Point: 73.0 to 77.0 deg-C
  • PSA: 68.12000
  • LogP: 3.22750

ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Security Information

  • Storage Condition:(BD273903)

ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
E1387-200MG
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate
946598-34-1 98.0%(GC)
200MG
¥190.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
E1387-1G
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate
946598-34-1 98.0%(GC)
1G
¥690.0 2022-09-28
Chemenu
CM201618-5g
Ethyl 2-(trans-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
946598-34-1 95%
5g
$528 2021-06-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DF103-50mg
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate
946598-34-1 98+%
50mg
111.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DF103-1g
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate
946598-34-1 98+%
1g
791.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DF103-200mg
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate
946598-34-1 98+%
200mg
234.0CNY 2021-07-15
TRC
E662855-500mg
Ethyl 2-((1R,4R)-4-((tert-Butoxycarbonyl)amino)cyclohexyl)acetate
946598-34-1
500mg
$ 293.00 2023-09-07
TRC
E662855-1g
Ethyl 2-((1R,4R)-4-((tert-Butoxycarbonyl)amino)cyclohexyl)acetate
946598-34-1
1g
$ 563.00 2023-09-07
TRC
E662855-2.5g
Ethyl 2-((1R,4R)-4-((tert-Butoxycarbonyl)amino)cyclohexyl)acetate
946598-34-1
2.5g
$ 1380.00 2023-09-07
TRC
E662855-5g
Ethyl 2-((1R,4R)-4-((tert-Butoxycarbonyl)amino)cyclohexyl)acetate
946598-34-1
5g
$2480.00 2023-05-18

ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  10 h, 0.6 MPa, rt
Reference
Process for the preparation of cariprazine
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  2 - 24 h, rt
Reference
A Structure-Activity Analysis of Biased Agonism at the Dopamine D2 Receptor
Shonberg, Jeremy; Herenbrink, Carmen Klein; Lopez, Laura; Christopoulos, Arthur; Scammells, Peter J.; et al, Journal of Medicinal Chemistry, 2013, 56(22), 9199-9221

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt → 10 °C
1.2 Solvents: Dichloromethane ;  1 h, 5 - 10 °C; 10 °C → rt; rt
Reference
Piperazine salt and a process for the preparation thereof
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Iron Solvents: Methanol ;  0 °C; 5 h, 0 °C
1.2 Reagents: Sodium carbonate Solvents: Dichloromethane ;  1 h, rt
1.3 Reagents: Acetic anhydride ;  5 h, rt
Reference
Preparation method of inversion of configuration, a key intermediate of cariprazine
, China, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  8 h, rt
1.2 Reagents: Water ;  rt
Reference
Benzoyl-piperidine derivatives as 5HT2/D3 modulators and their preparation, pharmaceutical compositions and use in the treatment of CNS disorders
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
Reference
Process for the preparation of cariprazine
, India, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  overnight, 50 °C
Reference
Subtle Modifications to the Indole-2-carboxamide Motif of the Negative Allosteric Modulator N-((trans)-4-(2-(7-Cyano-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)cyclohexyl)-1H-indole-2-carboxamide (SB269652) Yield Dramatic Changes in Pharmacological Activity at the Dopamine D2 Receptor
Kopinathan, Anitha; Draper-Joyce, Christopher; Szabo, Monika; Christopoulos, Arthur; Scammells, Peter J. ; et al, Journal of Medicinal Chemistry, 2019, 62(1), 371-377

Production Method 8

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  1.75 h, rt; 3 h, reflux; overnight, 50 °C; 2 h, reflux
Reference
Discovery of a Novel Class of Negative Allosteric Modulator of the Dopamine D2 Receptor Through Fragmentation of a Bitopic Ligand
Mistry, Shailesh N.; Shonberg, Jeremy; Draper-Joyce, Christopher J.; Klein Herenbrink, Carmen; Michino, Mayako; et al, Journal of Medicinal Chemistry, 2015, 58(17), 6819-6843

Production Method 9

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  2 h, rt
Reference
Structure-activity study of N-((trans)-4-(2-(7-cyano-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)cyclohexyl)-1H-indole-2-carboxamide (SB269652), a bitopic ligand that acts as a negative allosteric modulator of the dopamine D2 receptor
Shonberg, Jeremy; Draper-Joyce, Christopher; Mistry, Shailesh N.; Christopoulos, Arthur; Scammells, Peter J.; et al, Journal of Medicinal Chemistry, 2015, 58(13), 5287-5307

Production Method 10

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  5 - 10 °C; 10 °C → 30 °C; 2 h, 20 - 30 °C
1.2 Reagents: Sodium carbonate ;  20 - 30 °C; 15 min, 20 - 30 °C
Reference
Preparation of caliprazine and its intermediate
, China, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Tetrabutylammonium bromide Solvents: Tetrahydrofuran ,  Water ;  45 min, rt; 60 min, rt
Reference
A process for preparation of cariprazine and intermediates thereof
, India, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  5 - 10 °C; 20 min, 5 - 10 °C; 10 h, 5 - 10 °C
Reference
Preparation of cariprazine and its intermediates
, China, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Water ;  15 min, rt
1.2 Catalysts: Tetrabutylammonium bromide Solvents: 1,2-Dimethoxyethane ;  15 min, rt
1.3 Solvents: Tetrahydrofuran ,  Water ;  45 min, rt; 60 min, rt; rt → 5 °C; 3 - 4 h, 2 - 5 °C
Reference
A process for preparation of Cariprazine and intermediates thereof
, India, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  8 h, rt
1.2 Reagents: Water
Reference
Preparation of benzoisoxazolylpiperazinylethylcyclohexane derivatives for use as dopamine D3 and serotonin 5-HT2a receptor modulators
, World Intellectual Property Organization, , ,

Production Method 15

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  8 h, rt
Reference
Preparation of benzoyl-piperidine derivatives as dual modulators of the 5-HT2a and D3 receptors
, World Intellectual Property Organization, , ,

Production Method 16

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  8 h, rt
Reference
Preparation of benzo[d]isoxazole derivatives as dual modulators of 5-HT2A and D3 receptors
, World Intellectual Property Organization, , ,

Production Method 17

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  8 h, rt
Reference
Preparation of trans-1-[2-(4-aminocyclohexyl)ethyl]piperidin-4-ol ether derivatives as dual modulators of serotonin 5-HT2a receptor and dopamine D3 receptor
, United States, , ,

Production Method 18

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ;  rt
Reference
Process Development of an Efficient Kilogram-Scale Preparation of a Preferential Dopamine D3 versus D2 Receptor Antagonist SIPI 6398 as a New Antipsychotic Candidate
Zhou, Ai-Nan; Chen, Xiao-Wen ; Qi, Yang-Li; Duan, Geng-Li; Li, Jian-Qi, Organic Process Research & Development, 2019, 23(7), 1442-1449

ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Raw materials

ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Preparation Products

Additional information on ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate

Ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate: A Comprehensive Overview

Ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate, with CAS No. 946598-34-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a cyclohexane ring substituted with an amino group protected by a tert-butoxycarbonyl (Boc) group and an ethyl ester moiety. The stereochemistry at the 1R and 4R positions adds further complexity and specificity to its structure.

The synthesis of ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate involves multi-step processes that highlight the importance of stereochemical control in organic synthesis. Recent advancements in asymmetric catalysis and enantioselective reactions have enabled the efficient construction of such chiral centers. The use of Boc protection is a common strategy in peptide synthesis to prevent unwanted side reactions during intermediate steps.

One of the most promising applications of this compound lies in its potential as a precursor in the synthesis of bioactive molecules. For instance, the removal of the Boc group under acidic conditions can yield the corresponding amine, which can then be further functionalized to create bioisosteric replacements or to introduce additional pharmacophores. Recent studies have demonstrated that such compounds can exhibit interesting biological activities, including antifungal and anticancer properties.

In terms of pharmacokinetics, ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate has shown moderate solubility in organic solvents, which is advantageous for its use in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Its stability under physiological conditions has also been evaluated, with results indicating that it maintains its integrity under mild acidic or basic environments.

From a medicinal chemistry perspective, this compound serves as a valuable building block for constructing more complex molecules. Its cyclohexane ring provides a rigid framework that can be exploited to optimize drug-like properties such as lipophilicity and permeability. Recent research has focused on modifying the substituents on the cyclohexane ring to enhance bioavailability and reduce off-target effects.

In conclusion, ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate is a versatile compound with diverse applications in organic synthesis and drug discovery. Its unique structure and stereochemistry make it an attractive candidate for further exploration in both academic and industrial settings. As new synthetic methodologies continue to emerge, the potential for this compound to contribute to innovative therapeutic agents remains highly promising.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.